Cas no 681457-86-3 (Fmoc-4-Acetyl-DL-phenylalanine)

Fmoc-4-Acetyl-DL-phenylalanine is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the α-amino functionality, while the acetyl group on the phenyl ring provides additional stability and selectivity during coupling reactions. This compound is valued for its compatibility with standard Fmoc-based protocols and its ability to introduce modified aromatic side chains into peptide sequences. Its racemic (DL) form allows for flexibility in stereochemical applications. The product is suitable for research in medicinal chemistry, bioconjugation, and the development of peptide-based therapeutics, offering reliable performance in complex synthetic workflows.
Fmoc-4-Acetyl-DL-phenylalanine structure
681457-86-3 structure
Product Name:Fmoc-4-Acetyl-DL-phenylalanine
CAS No:681457-86-3
MF:C26H23NO5
MW:429.464527368546
CID:2677156
PubChem ID:21908899
Update Time:2025-07-22

Fmoc-4-Acetyl-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • DTXSID60619915
    • Fmoc-4-Acetyl-DL-phenylalanine
    • 4-Acetyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}phenylalanine
    • 681457-86-3
    • (2R)-3-(4-acetylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • AS-83286
    • 3-(4-acetylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • FMOC-DL-4-ACETYLPHENYLALANINE
    • A50379
    • (2S)-3-(4-acetylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-acetylphenyl)propanoic acid
    • 3-(4-acetylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • 3-(4-acetylphenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
    • Inchi: 1S/C26H23NO5/c1-16(28)18-12-10-17(11-13-18)14-24(25(29)30)27-26(31)32-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23-24H,14-15H2,1H3,(H,27,31)(H,29,30)
    • InChI Key: MKHDZWYAQYTGRJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CC1C=CC(C(C)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 429.15762283Da
  • Monoisotopic Mass: 429.15762283Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 92.7Ų

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Additional information on Fmoc-4-Acetyl-DL-phenylalanine

Professional Introduction to Fmoc-4-Acetyl-DL-phenylalanine (CAS No. 681457-86-3)

Fmoc-4-Acetyl-DL-phenylalanine, with the chemical formula C21H23NO4, is a specialized derivative of phenylalanine that finds significant utility in the field of peptide synthesis and pharmaceutical research. This compound is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group at the amino terminus and an acetyl group at the 4-position of the phenyl ring. The combination of these functional groups makes it a valuable intermediate in the synthesis of complex peptides, particularly those requiring protection strategies to prevent unwanted side reactions.

The CAS No. 681457-86-3 identifier ensures precise identification and traceability of this compound, adhering to international standards for chemical nomenclature. In recent years, advancements in solid-phase peptide synthesis (SPPS) have highlighted the importance of high-purity and highly functionalized building blocks like Fmoc-4-Acetyl-DL-phenylalanine. This compound's versatility has been leveraged in the development of novel therapeutic agents, where precise control over peptide structure is crucial for achieving desired biological activity.

One of the most compelling applications of Fmoc-4-Acetyl-DL-phenylalanine lies in its role as a key intermediate in the synthesis of enkephalins and other opioid-related peptides. These peptides have garnered considerable attention due to their potential in pain management and their complex interactions with opioid receptors. The acetyl group at the 4-position of the phenyl ring enhances stability and solubility, making it an ideal candidate for incorporation into biologically active molecules. Furthermore, the Fmoc protecting group allows for selective deprotection, enabling stepwise assembly of peptides with high fidelity.

Recent studies have demonstrated the utility of Fmoc-4-Acetyl-DL-phenylalanine in the development of peptidomimetics, which are synthetic analogs designed to mimic the structure and function of natural peptides. These peptidomimetics often exhibit improved pharmacokinetic properties, such as enhanced bioavailability and reduced immunogenicity, making them attractive candidates for clinical applications. The ability to incorporate this compound into peptide chains has opened new avenues for drug discovery, particularly in the treatment of neurological disorders and inflammatory conditions.

The synthesis of Fmoc-4-Acetyl-DL-phenylalanine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the protection of the amino group with an Fmoc moiety, followed by acetylation at the 4-position of the phenyl ring. Advanced synthetic techniques, such as flow chemistry and automated synthesis platforms, have been employed to optimize these processes. These innovations not only improve efficiency but also enhance reproducibility, which is critical for large-scale production.

In addition to its role in peptide synthesis, Fmoc-4-Acetyl-DL-phenylalanine has found applications in analytical chemistry and biomolecular research. Its unique structural features make it a valuable tool for studying protein-protein interactions and enzyme kinetics. For instance, site-directed mutagenesis experiments often utilize this compound to introduce specific modifications into peptide sequences, enabling researchers to dissect complex biological pathways with greater precision.

The growing demand for high-quality peptide building blocks has spurred advancements in manufacturing technologies for compounds like Fmoc-4-Acetyl-DL-phenylalanine. Continuous improvements in purification methods have led to higher purity standards, reducing impurities that could otherwise interfere with biological assays. Furthermore, collaborations between academic institutions and pharmaceutical companies have facilitated knowledge exchange and innovation in peptide chemistry.

Future research directions may explore novel derivatives of Fmoc-4-Acetyl-DL-phenylalanine that exhibit enhanced functional properties or improved compatibility with existing synthetic protocols. For instance, modifications aimed at increasing water solubility or enhancing stability under physiological conditions could expand its utility in drug delivery systems. Additionally, exploring its potential as a chiral auxiliary in asymmetric synthesis could open new possibilities for constructing enantiomerically pure compounds.

The impact of Fmoc-4-Acetyl-DL-phenylalanine on modern chemical biology cannot be overstated. Its contributions to peptide synthesis have not only advanced our understanding of biological processes but also provided critical tools for developing next-generation therapeutics. As research continues to evolve, this compound is likely to remain at the forefront of molecular innovation, driving progress across multiple scientific disciplines.

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